3-{[1-(2,4-dimethoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide

• IUPAC Name: 3-[1-[(2,4-dimethoxyphenyl)methyl]piperidin-4-yl]oxy-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C24H32N2O5/c1-28-14-11-25-24(27)18-5-4-6-22(15-18)31-20-9-12-26(13-10-20)17-19-7-8-21(29-2)16-23(19)30-3/h4-8,15-16,20H,9-14,17H2,1-3H3,(H,25,27)
• InChI Key: XFMHOMIJRISIPR-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC(=CC=C1)OC2CCN(CC2)CC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C24H32N2O5
• Molecular Weight: 428.5 g/mol

Description

3-{[1-(2,4-dimethoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide, also known as ABT-089, is a novel compound that has been studied extensively in the field of neuroscience. ABT-089 is a selective agonist of the α4β2 nicotinic acetylcholine receptor, which is a subtype of nicotinic acetylcholine receptor that plays a crucial role in cognitive function and memory.

Mechanism of Action

3-{[1-(2,4-dimethoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide selectively binds to and activates the α4β2 nicotinic acetylcholine receptor, which is predominantly located in the brain. Activation of this receptor subtype leads to the release of several neurotransmitters, including dopamine, acetylcholine, and glutamate, which are involved in cognitive function and memory. 3-{[1-(2,4-dimethoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide has been shown to enhance the release of these neurotransmitters, leading to improved cognitive function and memory.
Biochemical and Physiological Effects:
3-{[1-(2,4-dimethoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide has been shown to improve cognitive function and memory in preclinical studies. It has also been shown to enhance attention and reduce impulsivity in animal models of ADHD. Additionally, 3-{[1-(2,4-dimethoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

3-{[1-(2,4-dimethoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide has several advantages for use in lab experiments, including its selectivity for the α4β2 nicotinic acetylcholine receptor, its ability to improve cognitive function and memory, and its neuroprotective effects. However, there are also limitations to its use, including its potential for off-target effects and the need for further investigation into its long-term safety and efficacy.

Future Directions

There are several future directions for research on 3-{[1-(2,4-dimethoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide, including its potential use as a therapeutic agent for cognitive disorders such as Alzheimer's disease, ADHD, and schizophrenia. Additionally, further investigation is needed to determine the long-term safety and efficacy of 3-{[1-(2,4-dimethoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide. Other future directions include the development of more selective agonists of the α4β2 nicotinic acetylcholine receptor and the investigation of the potential use of 3-{[1-(2,4-dimethoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide as a cognitive enhancer in healthy individuals.
Conclusion:
In conclusion, 3-{[1-(2,4-dimethoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide is a novel compound that has been extensively studied for its potential therapeutic applications in the treatment of cognitive disorders and as a cognitive enhancer in healthy individuals. Its mechanism of action involves selective activation of the α4β2 nicotinic acetylcholine receptor, leading to the release of several neurotransmitters involved in cognitive function and memory. While 3-{[1-(2,4-dimethoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide has several advantages for use in lab experiments, further investigation is needed to determine its long-term safety and efficacy.

Synthesis Methods

The synthesis of 3-{[1-(2,4-dimethoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide involves several steps, including the preparation of the intermediate compound 2,4-dimethoxybenzylpiperidine, which is then reacted with N-(2-methoxyethyl)benzamide to produce 3-{[1-(2,4-dimethoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide. The detailed synthetic route and purification methods have been reported in the literature.

Scientific Research Applications

3-{[1-(2,4-dimethoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide has been extensively studied for its potential therapeutic applications in the treatment of cognitive disorders such as Alzheimer's disease, attention deficit hyperactivity disorder (ADHD), and schizophrenia. It has also been investigated for its potential use as a cognitive enhancer in healthy individuals. Several preclinical studies have demonstrated that 3-{[1-(2,4-dimethoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide can improve cognitive function and memory in animal models of cognitive impairment.